![molecular formula C15H12F3NO3S B2359495 N-(2-acetylphenyl)-2-(trifluoromethyl)benzenesulfonamide CAS No. 306977-72-0](/img/structure/B2359495.png)
N-(2-acetylphenyl)-2-(trifluoromethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-acetylphenyl)-2-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H12F3NO3S and its molecular weight is 343.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation
A study by Fahim and Shalaby (2019) explored the synthesis of novel benzenesulfonamide derivatives, including the reaction of N-(4-acetylphenyl)benzenesulfonamide derivatives with various agents. This led to the formation of compounds with antitumor activity against specific cell lines. The study's comprehensive theoretical and experimental analyses support the potential therapeutic applications of these compounds (Fahim & Shalaby, 2019).
Conformation and Supramolecular Architecture
Fernandes et al. (2011) synthesized two arylsulfonamide derivatives, including N-(4-acetylphenyl)benzenesulfonamide, to establish structural relationships and study the impact of chloro substitution on molecular conformation and crystal assembly. The research provides insights into the structural behavior of these compounds, which is essential for their potential applications in various fields (Fernandes et al., 2011).
Efficient Synthesis and Crystal Structure
Kobkeatthawin et al. (2017) conducted a study on the efficient one-pot synthesis of N-(4-acetylphenyl)-4-chlorobenzenesulfonamide. The research focused on the method's advantages, such as high yield and purity, and detailed the crystal structure of the substance, contributing to the understanding of its molecular properties (Kobkeatthawin et al., 2017).
Antibacterial and Enzymatic Inhibition Properties
Abbasi et al. (2016) synthesized new N-(2,3-dimethylphenyl)benzenesulfonamide derivatives and evaluated their antibacterial and enzymatic inhibition properties. This study contributes to the understanding of the potential pharmaceutical applications of these compounds (Abbasi et al., 2016).
Rearrangement Reactions
Dohmori (1964) investigated the rearrangement reactions of N-substituted benzenesulfonamide derivatives, providing valuable insights into the chemical properties and reactivity of these compounds. This research is crucial for understanding the chemical behavior of sulfonamide derivatives in various conditions (Dohmori, 1964).
Inhibitory Effects on Carbonic Anhydrase
Gul et al. (2016) synthesized 4-(2-substituted hydrazinyl)benzenesulfonamides and studied their inhibitory effects on human carbonic anhydrase isoenzymes. This research highlights the therapeutic potential of these compounds in medical applications (Gul et al., 2016).
Properties
IUPAC Name |
N-(2-acetylphenyl)-2-(trifluoromethyl)benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12F3NO3S/c1-10(20)11-6-2-4-8-13(11)19-23(21,22)14-9-5-3-7-12(14)15(16,17)18/h2-9,19H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYFTYCDJLYVHJF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=CC=C1NS(=O)(=O)C2=CC=CC=C2C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12F3NO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.